N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide
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Overview
Description
N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide is an organic compound with a complex structure that includes a phenyl group, a phenoxy group, and a propylpropanamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide typically involves the reaction of 3-methylphenylamine with 2-phenoxypropanoic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: The phenyl and phenoxy groups can participate in electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenating agents like bromine or chlorine in the presence of a Lewis acid catalyst.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of halogenated derivatives.
Scientific Research Applications
N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential use in drug development due to its unique structural features.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
N-(3-methylphenyl)-acetamide: Similar structure but lacks the phenoxy and propylpropanamide groups.
N-(3-methylphenyl)-dithiocarbamate: Contains a dithiocarbamate group instead of the phenoxy and propylpropanamide groups.
N-(3-methylphenyl)-benzamide: Similar structure but with a benzamide group instead of the phenoxy and propylpropanamide groups.
Uniqueness
N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide is unique due to the presence of both phenyl and phenoxy groups, which can impart distinct chemical and biological properties
Properties
Molecular Formula |
C19H23NO2 |
---|---|
Molecular Weight |
297.4 g/mol |
IUPAC Name |
N-(3-methylphenyl)-2-phenoxy-N-propylpropanamide |
InChI |
InChI=1S/C19H23NO2/c1-4-13-20(17-10-8-9-15(2)14-17)19(21)16(3)22-18-11-6-5-7-12-18/h5-12,14,16H,4,13H2,1-3H3 |
InChI Key |
BBKHKYWOMKEIJT-UHFFFAOYSA-N |
Canonical SMILES |
CCCN(C1=CC=CC(=C1)C)C(=O)C(C)OC2=CC=CC=C2 |
Origin of Product |
United States |
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